3-(bromomethyl)-1-methylpyridin-2(1H)-one

• Molecular Formula: C7H8BrNO
• Molecular Weight: 202.05 g/mol
• IUPAC Name: 3-(bromomethyl)-1-methylpyridin-2-one
• InChI: InChI=1S/C7H8BrNO/c1-9-4-2-3-6(5-8)7(9)10/h2-4H,5H2,1H3
• InChI Key: FDWIEDCIZZLNEA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)CBr

Description

3-(bromomethyl)-1-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C7H8BrNO and its molecular weight is 202.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1,3-Dimethylpyridin-2(1H)-one (0.54 g, 4.4 mmol) was added to CCl4 (100 mL). N-Bromosuccinimide (0.78 g, 4.4 mmol) and benzoyl peroxide (0.11 g, 0.44 mmol) were added and the reaction mixture was refluxed for 3 hours. The reaction was cooled, filtered and concentrated. The residue was suspended in Et2O (10 mL) and filtered to provide 3-(bromomethyl)-1-methylpyridin-2(1H)-one (0.29 g, 32% yield) as a solid.

Synthesis routes and methods II

Procedure details

N-Bromosuccinimide (2.17 g, 12.2 mmol) and benzoic peroxyanhydride (0.295 g, 1.22 mmol) were added to a flask containing a solution of 1,3-dimethylpyridin-2(1H)-one (1.50 g, 12.2 mmol) in carbon tetrachloride (250 mL, degassed with flowing N2 for 5 minutes). The mixture was heated at reflux for 3 hours. The reaction mixture was cooled to ambient temperature, filtered through filter paper, and the filtrate was concentrated under vacuum. The residue was suspended in diethyl ether (20 mL), stirred for 15 minutes, and the liquid was decanted. The solids were rinsed with diethyl ether (3×5 mL), then dried under vacuum to give 3-(bromomethyl)-1-methylpyridin-2(1H)-one as a yellow solid (1.1 g).